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Compound of Interest

Compound Name: 2-Ethoxyethanol

Cat. No.: B086334

This technical guide provides a comprehensive analysis of the safety data for 2-
Ethoxyethanol, tailored for researchers, scientists, and drug development professionals. The
information is compiled from various safety data sheets and regulatory sources to ensure a
thorough understanding of the substance's properties and associated hazards.

Physicochemical Properties

2-Ethoxyethanol is a clear, colorless liquid with a sweet, ether-like odor.[1][2] It is a versatile
solvent, miscible with water and many organic solvents.[2][3][4] Its ability to dissolve a wide
range of substances, including oils, resins, waxes, and nitrocellulose, makes it a common
component in lacquers, varnish removers, and cleaning solutions.[1][2][4]

Table 1: Physical and Chemical Properties of 2-Ethoxyethanol
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Property Value Source
Molecular Formula C4H1002 [1][5]
Molecular Weight 90.12 g/mol [5]1[6]
Boiling Point 135°C/ 275 °F [31[61[7]
Melting Point -70 °C/-94 °F to -90°C [31[7]

] 40 °C /104 °F to 120°F
Flash Point [3161[7]
(Closed Cup)

Specific Gravity 0.930 g/cm3 at 20 °C [31[61[8]
Vapor Pressure 5 mbar @ 20 °C/ 7.51 hPa at 7]
25°C
Vapor Density 3.1 (Air=1.0) [31[71[8]
Solubility Soluble in water [21[7]
Autoignition Temperature 235 °C /455 °F [6]119]
Lower Explosive Limit (LEL) 1.7% - 1.8% [31[61[9]
Upper Explosive Limit (UEL) 14% - 15.7% [3161[9]

Toxicological Data

2-Ethoxyethanol poses significant health risks. It can be absorbed through inhalation and skin
contact.[1] Acute exposure can cause irritation to the eyes, nose, and throat.[1][3] High-level
exposure may lead to dizziness, lightheadedness, and loss of consciousness.[3] Chronic
exposure is linked to more severe health effects, including potential damage to the kidneys,
liver, and testes, which may result in decreased fertility.[1][3][6] Furthermore, it is considered a
potential teratogen in humans based on animal studies.[1][3]

Table 2: Acute Toxicity of 2-Ethoxyethanol
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Exposure Route Species Value Source

Oral LD50 Rat 2125 - 3000 mg/kg [8][10][11]

Rabbit 1275 - 3100 mg/kg [6][11]

Mouse 2451 mg/kg [11]

Dermal LD50 Rabbit 3300 - 3900 mg/kg [81[9][10]

Guinea pig 1400 mg/kg [9]

Rat 3900 mg/kg [10][11]

Inhalation LC50 Rat 2000 ppm / 7h; 4267 [O][11]
ppm / 4h

Mouse 1820 ppm/ 7h [11]

Occupational Exposure Limits

Various regulatory bodies have established occupational exposure limits to protect workers
from the adverse health effects of 2-Ethoxyethanol. These limits are crucial for implementing
appropriate safety measures in laboratory and industrial settings.

Table 3: Occupational Exposure Limits for 2-Ethoxyethanol

Organization Limit Type Value Source
OSHA (PEL) TWA (8-hr) 200 ppm (740 mg/m3) [1][12]
NIOSH (REL) TWA (10-hr) 0.5 ppm (1.8 mg/m?) [1][12]
ACGIH (TLV) TWA (8-hr) 5 ppm (18 mg/m3) [1][12]
IDLH 500 ppm [6][12]

o PEL: Permissible Exposure Limit

e REL: Recommended Exposure Limit

e TLV: Threshold Limit Value
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o TWA: Time-Weighted Average

e IDLH: Immediately Dangerous to Life or Health

Fire and Explosion Hazard Data

2-Ethoxyethanol is a flammabile liquid and its vapor can form explosive mixtures with air.[5][9]

[13] Vapors are heavier than air and may travel to a source of ignition and flash back.[1][5][13]

Table 4: Fire Hazard Data for 2-Ethoxyethanol

Hazard

Data

Source

Flash Point

40 °C/ 104 °F to 120°F
(Closed Cup)

[316]1[7]

Flammability Limits

LEL: 1.7% - 1.8%, UEL: 14% -
15.7%

[36Ie]

Autoignition Temperature

235 °C /455 °F

[6]1°]

Suitable Extinguishing Agents

Dry chemical, CO2, water
spray, or alcohol-resistant

foam.

[1](6]

Hazardous Combustion

Products

Carbon monoxide (CO),
Carbon dioxide (C0O2),

peroxides.

[516]1€]

Globally Harmonized System (GHS) Classification

The GHS provides a standardized approach to hazard communication. 2-Ethoxyethanol is

classified with several hazard statements, indicating its significant risks.
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GHS Hazard Classification for 2-Ethoxyethanol GHS Pictograms
H360FD: May damage fertility. ,-%E\
Reproductive Toxicity May damage the unborn child.
(Category 1B) L

Acute Toxicity, Inhalation H331: Toxic if inhaled 0.0
(Category 3) A

Acute Toxicity, Oral
(Category 4)

- H302: Harmful if swallowed
Flammable Liquid

(Category 3)

2-Ethoxyethanol

6226: Flammable liquid and vapoa H

Click to download full resolution via product page

Caption: GHS hazard classification and pictograms for 2-Ethoxyethanol.

Experimental Protocols

The toxicological and physical hazard data presented in Safety Data Sheets are derived from
standardized experimental protocols. Below are summaries of the methodologies for key

experiments.

Acute Toxicity Testing

Acute toxicity studies are essential for determining the potential adverse effects of a substance
after a single short-term exposure.[14][15][16] The OECD provides internationally recognized
guidelines for these tests.
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o OECD Guideline 401: Acute Oral Toxicity (Note: This guideline has been deleted but its
principles are foundational): This test was designed to determine the median lethal dose
(LD50) of a substance when administered orally.[14][17] The protocol involved administering
a single dose of the test substance to several groups of experimental animals (typically
rodents) via gavage, with one dose level per group.[14] Animals were observed for a period
of at least 14 days for signs of toxicity and mortality.[14] At the end of the observation period,
surviving animals were euthanized and necropsied along with those that died during the test.
[14] This method has been replaced by alternatives that use fewer animals and focus on
non-lethal endpoints.[17][18][19]

o OECD Guideline 402: Acute Dermal Toxicity: This method assesses the health hazards from
short-term dermal exposure to a substance.[15][20][21][22][23] The test article is applied to a
shaved area of the skin (approximately 10% of the body surface) of the test animals, usually
rats or rabbits.[22] The substance is held in contact with the skin for a 24-hour period.[22]
The animals are then observed for at least 14 days, with daily checks for signs of toxicity and
mortality, and weekly body weight measurements.[22] A gross necropsy is performed on all
animals at the end of the study.[22] The test can be conducted as a limit test with a single
dose or a full test with multiple dose levels to determine the LD50.[22]

o OECD Guideline 403: Acute Inhalation Toxicity: This guideline evaluates the health hazards
resulting from short-term inhalation exposure to a substance, which can be a gas, vapor, or
aerosol.[16][24][25][26][27] The test is crucial for volatile compounds like 2-Ethoxyethanol.
[25] Typically, rodents are exposed to a controlled atmosphere containing the test substance
for a defined period, usually 4 hours.[24][25][26] This is followed by an observation period of
at least 14 days, during which the animals are monitored for mortality, clinical signs of
toxicity, and changes in body weight.[24][25][26] A full necropsy is performed on all animals
at the conclusion of the study.[25][26] This method is used to estimate the median lethal
concentration (LC50).[25]

Flash Point Determination

The flash point is a critical parameter for classifying the flammability of liquids.[28][29] It is the
lowest temperature at which a liquid gives off enough flammable vapor to ignite in the presence
of an ignition source.[28] Closed-cup methods are commonly used as they simulate the
conditions of a liquid in a sealed container.[29][30]
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e General Protocol (e.g., Pensky-Martens Closed-Cup Method - ASTM D93):

o

A specified volume of the sample is placed into the test cup of the apparatus.[31]

o The sample is heated at a slow, constant rate while being stirred to ensure temperature
uniformity.[31]

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is introduced into the vapor space above the liquid.[31]

o The test is concluded when the application of the ignition source causes the vapor to ignite
with a distinct flash.[31]

o The temperature at which this flash occurs is recorded as the flash point.[28]
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Experimental Workflow: Closed-Cup Flash Point Determination

1. Sample Preparation
(Place specified volume in test cup)

l

2. Controlled Heating
(Heat sample at a constant rate with stirring)

.

3. Apply Ignition Source
(Introduce flame at specified temperature intervals)

Flash Observed?

Yes

4. Record Temperature
(This is the flash point)

No

Click to download full resolution via product page

Caption: A typical workflow for determining the flash point using a closed-cup method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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